N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-9H-xanthene-9-carboxamide

• IUPAC Name: N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-9H-xanthene-9-carboxamide
• InChI: InChI=1S/C24H18N2O2S/c1-15-25-20(14-29-15)16-7-6-8-17(13-16)26-24(27)23-18-9-2-4-11-21(18)28-22-12-5-3-10-19(22)23/h2-14,23H,1H3,(H,26,27)
• InChI Key: NJVLBIYLYQMBIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC(=CC=C2)NC(=O)C3C4=CC=CC=C4OC5=CC=CC=C35
• Molecular Formula: C24H18N2O2S
• Molecular Weight: 398.5 g/mol

Description

Thiazoles are an important class of five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively. They exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant.

Synthesis Analysis

The synthesis of thiazole compounds often involves the reaction of alpha-halo ketones with thioamides. The substituents on the thiazole ring can greatly affect the biological outcomes.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The molecular electrostatic potential (MEP) surface of the thiazole ring indicated more negatively charged nitrogen than carbon and sulfur atoms, which are neutral.

Chemical Reactions Analysis

Thiazole compounds can undergo a variety of chemical reactions. The C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Anticancer Properties

• N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-9H-xanthene-9-carboxamide exhibits potential as an antitumor or cytotoxic agent. .

Antimicrobial Activity

• Thiazole derivatives, including this compound, have been evaluated for their antimicrobial properties. They may act against bacteria, fungi, and other pathogens. .

Neuroprotective Effects

• The thiazole scaffold has been associated with neuroprotective properties. .

Anti-Inflammatory Potential

• Inflammation plays a critical role in various diseases. Thiazole derivatives, including our compound of interest, have been investigated for their anti-inflammatory effects. .

Antiviral Activity

• Viral infections remain a global health challenge. Some thiazole-based compounds exhibit antiviral properties. .

Analgesic and Anticonvulsant Properties

• Thiazoles have been studied as potential analgesics and anticonvulsants. Our compound may modulate pain perception or neuronal excitability. .

Future Directions

Thiazole compounds continue to be an area of active research due to their wide range of biological activities. Researchers are synthesizing compounds containing the thiazole ring with variable substituents as target structures, and evaluating their biological activities.